Cas no 1212385-93-7 ((3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide)

• Product Name: (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide
• CAS No: 1212385-93-7
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• MDL: MFCD09702258
• CID: 5177228
• Update Time: 2025-06-29

(3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide
• (R)-N-Benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide
• Pentanamide, 3,5-dihydroxy-N-(phenylmethyl)-3-(trifluoromethyl)-, (3R)-

• MDL： MFCD09702258
• Inchi： 1S/C13H16F3NO3/c14-13(15,16)12(20,6-7-18)8-11(19)17-9-10-4-2-1-3-5-10/h1-5,18,20H,6-9H2,(H,17,19)/t12-/m1/s1
• InChI Key： LVHSQWZZXKEXJV-GFCCVEGCSA-N
• SMILES： FC([C@](CC(NCC1C=CC=CC=1)=O)(CCO)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• XLogP3: 1
• Topological Polar Surface Area: 69.6

Additional information on (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

Introduction to (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide (CAS No. 1212385-93-7)

(3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide, identified by its CAS number 1212385-93-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a benzyl group at the N-position, combined with hydroxyl and trifluoromethyl substituents on the pentanamide backbone, contributes to its complex chemical profile and biological activity.

The structural motif of (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is particularly noteworthy for its stereochemical configuration. The (3R) designation indicates the absolute configuration at the third carbon atom, which is a key factor in determining its biological interactions. This chirality is often critical in pharmaceuticals, as enantiomers can exhibit markedly different pharmacological properties. The compound's ability to interact with biological targets in a specific manner makes it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms, such as the trifluoromethyl group in this compound. Fluorinated compounds are known for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethyl group, in particular, has been widely used in drug design to modulate lipophilicity and electronic properties of molecules. This feature makes (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide a promising candidate for further exploration in medicinal chemistry.

The hydroxyl groups at the 3 and 5 positions of the pentanamide backbone introduce polar functionalities that can influence solubility and interactions with biological targets. These hydroxyl moieties may serve as hydrogen bonding donors or acceptors, thereby affecting the compound's binding mode to proteins or nucleic acids. Understanding these interactions is crucial for optimizing the therapeutic potential of (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide.

Current research in the field of drug discovery increasingly emphasizes the importance of structure-activity relationships (SAR). By systematically modifying the structure of a lead compound like (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide, chemists can identify key pharmacophoric elements and optimize biological activity. The benzyl group at the N-position provides a stable aromatic ring system that can interact with biological targets through π-stacking or hydrophobic effects. This feature makes it an attractive scaffold for further derivatization.

Recent studies have highlighted the potential of fluorinated amides as bioactive molecules. The combination of hydroxyl and trifluoromethyl groups in (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide suggests that it may exhibit unique properties compared to simpler amides. These structural features could lead to novel mechanisms of action or improved efficacy in therapeutic applications. For instance, such compounds might be explored for their potential as kinase inhibitors or other enzyme-targeted therapies.

Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide might interact with biological targets at an atomic level. By leveraging these computational methods, scientists can design experiments more efficiently and prioritize compounds for experimental validation. This approach aligns well with current trends toward precision medicine and personalized therapeutics.

In addition to its potential as a lead compound, (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide could serve as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling the creation of libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

The synthesis of complex molecules like (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide presents unique challenges but also opportunities for innovation in synthetic chemistry. Advanced methodologies for stereoselective synthesis are crucial for obtaining enantiomerically pure compounds like this one. Techniques such as asymmetric hydrogenation or chiral resolution can be employed to achieve high enantiomeric purity, which is often required for pharmaceutical applications.

Given its structural complexity and promising features, further investigation into the biological activity of (3R)-N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is warranted. Preclinical studies could provide insights into its potential therapeutic applications and toxicological profile. Such studies would be essential before considering clinical trials in humans. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound.